Cas no 941940-37-0 (N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide)

N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide structure
941940-37-0 structure
Product Name:N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
CAS No:941940-37-0
MF:C19H20ClN3O4S
MW:421.897802352905
CID:5501831
Update Time:2025-10-06

N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-[(2-chlorophenyl)methyl]-N'-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide
    • Ethanediamide, N1-[(2-chlorophenyl)methyl]-N2-[1,2,3,4-tetrahydro-1-(methylsulfonyl)-7-quinolinyl]-
    • N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
    • Inchi: 1S/C19H20ClN3O4S/c1-28(26,27)23-10-4-6-13-8-9-15(11-17(13)23)22-19(25)18(24)21-12-14-5-2-3-7-16(14)20/h2-3,5,7-9,11H,4,6,10,12H2,1H3,(H,21,24)(H,22,25)
    • InChI Key: DBDLGSHUPSPNFK-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CC=C1Cl)(=O)C(NC1=CC2=C(C=C1)CCCN2S(C)(=O)=O)=O

N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2786-0043-2μmol
N'-[(2-chlorophenyl)methyl]-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
941940-37-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2786-0043-5μmol
N'-[(2-chlorophenyl)methyl]-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
941940-37-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2786-0043-10μmol
N'-[(2-chlorophenyl)methyl]-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
941940-37-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2786-0043-20μmol
N'-[(2-chlorophenyl)methyl]-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
941940-37-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2786-0043-1mg
N'-[(2-chlorophenyl)methyl]-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
941940-37-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2786-0043-2mg
N'-[(2-chlorophenyl)methyl]-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
941940-37-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2786-0043-3mg
N'-[(2-chlorophenyl)methyl]-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
941940-37-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2786-0043-4mg
N'-[(2-chlorophenyl)methyl]-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
941940-37-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2786-0043-5mg
N'-[(2-chlorophenyl)methyl]-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
941940-37-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2786-0043-10mg
N'-[(2-chlorophenyl)methyl]-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide
941940-37-0 90%+
10mg
$79.0 2023-05-16

Additional information on N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide

Recent Advances in the Study of N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide (CAS: 941940-37-0)

In recent years, the compound N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide (CAS: 941940-37-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These advancements have facilitated further exploration of its biological activities and pharmacological properties.

One of the most notable findings in recent research is the compound's potential as a modulator of specific biological pathways. Preliminary studies suggest that it may interact with key enzymes or receptors involved in inflammatory and oncogenic processes. For instance, in vitro assays have demonstrated its ability to inhibit the activity of certain kinases, which are often implicated in cancer progression. These findings have sparked interest in its potential as a targeted therapy for malignancies.

In addition to its anticancer properties, N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide has also been investigated for its anti-inflammatory effects. Animal models of chronic inflammation have shown that the compound can significantly reduce markers of inflammation, suggesting its potential utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Further studies are underway to elucidate the precise mechanisms underlying these effects.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through rigorous preclinical testing. Recent efforts have focused on optimizing the pharmacokinetic profile of the compound, with some studies exploring prodrug strategies or nanoparticle-based delivery systems to enhance its therapeutic efficacy.

In conclusion, N'-(2-chlorophenyl)methyl-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)ethanediamide (CAS: 941940-37-0) represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted biological activities and potential therapeutic applications make it a subject of ongoing research. Future studies will likely focus on translating these findings into clinical trials, paving the way for new treatment options in oncology and inflammatory diseases.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited